Cas no 2305503-51-7 (N-{4-(2-oxo-1,2-dihydropyridin-1-yl)methylphenyl}prop-2-enamide)
N-{4-(2-oxo-1,2-dihydropyridin-1-yl)methylphenyl}prop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- N-[4-[(2-Oxo-1(2H)-pyridinyl)methyl]phenyl]-2-propenamide
- N-{4-(2-oxo-1,2-dihydropyridin-1-yl)methylphenyl}prop-2-enamide
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- Inchi: 1S/C15H14N2O2/c1-2-14(18)16-13-8-6-12(7-9-13)11-17-10-4-3-5-15(17)19/h2-10H,1,11H2,(H,16,18)
- InChI Key: KGKKCIUYZNBBEF-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(CN2C(=O)C=CC=C2)C=C1)(=O)C=C
N-{4-(2-oxo-1,2-dihydropyridin-1-yl)methylphenyl}prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26581117-1.0g |
N-{4-[(2-oxo-1,2-dihydropyridin-1-yl)methyl]phenyl}prop-2-enamide |
2305503-51-7 | 95.0% | 1.0g |
$0.0 | 2025-03-20 | |
| Enamine | EN300-26581117-1g |
N-{4-[(2-oxo-1,2-dihydropyridin-1-yl)methyl]phenyl}prop-2-enamide |
2305503-51-7 | 90% | 1g |
$0.0 | 2023-09-13 |
N-{4-(2-oxo-1,2-dihydropyridin-1-yl)methylphenyl}prop-2-enamide Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on N-{4-(2-oxo-1,2-dihydropyridin-1-yl)methylphenyl}prop-2-enamide
Comprehensive Overview of N-{4-(2-oxo-1,2-dihydropyridin-1-yl)methylphenyl}prop-2-enamide (CAS No. 2305503-51-7)
The compound N-{4-(2-oxo-1,2-dihydropyridin-1-yl)methylphenyl}prop-2-enamide (CAS No. 2305503-51-7) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and material science research. This heterocyclic amide derivative features a 2-oxo-1,2-dihydropyridine core linked to a phenyl group through a methyl bridge, further functionalized with a prop-2-enamide moiety. Such structural complexity makes it a valuable scaffold for drug discovery and polymer chemistry.
Researchers have shown growing interest in N-{4-(2-oxo-1,2-dihydropyridin-1-yl)methylphenyl}prop-2-enamide due to its potential as a bioactive intermediate. The 2-oxo-1,2-dihydropyridine fragment is known to exhibit diverse pharmacological properties, including anti-inflammatory and antimicrobial activities. Meanwhile, the prop-2-enamide group offers opportunities for polymerizable functionalization, making this compound a candidate for smart material development. Recent studies suggest its utility in designing targeted drug delivery systems and biocompatible hydrogels, aligning with current trends in personalized medicine.
The synthesis of CAS No. 2305503-51-7 typically involves multi-step organic reactions, with careful control of reaction conditions to preserve the integrity of the dihydropyridinone ring. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms the compound's purity and structural features. Stability studies indicate that proper storage under inert atmosphere at low temperatures (-20°C) maintains its chemical integrity, crucial for research applications.
From a drug discovery perspective, the N-{4-(2-oxo-1,2-dihydropyridin-1-yl)methylphenyl}prop-2-enamide scaffold presents opportunities for structure-activity relationship (SAR) studies. Medicinal chemists are particularly interested in modifying the prop-2-enamide side chain to enhance binding affinity for specific biological targets. Computational modeling suggests potential interactions with kinase enzymes and G-protein coupled receptors, though experimental validation is ongoing. These investigations align with current pharmaceutical industry focus on small molecule therapeutics for chronic diseases.
In material science applications, the polymerizable double bond in CAS No. 2305503-51-7 enables its incorporation into various polymeric architectures. Recent patents describe its use in photoresponsive materials and self-healing coatings, addressing industry demands for sustainable materials. The compound's ability to participate in radical polymerization while maintaining the bioactive dihydropyridinone moiety creates unique opportunities for functional material design.
Environmental and safety assessments of N-{4-(2-oxo-1,2-dihydropyridin-1-yl)methylphenyl}prop-2-enamide indicate it requires standard laboratory precautions for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended during manipulation. Disposal should follow institutional guidelines for chemical waste management, reflecting growing environmental consciousness in research practices.
The commercial availability of CAS No. 2305503-51-7 through specialty chemical suppliers has facilitated broader research exploration. Current pricing reflects its status as a research-grade chemical, with bulk quantities available for industrial-scale investigations. Market analysts note increasing demand for such multifunctional building blocks in both academic and industrial settings, particularly for high-throughput screening applications.
Future research directions for N-{4-(2-oxo-1,2-dihydropyridin-1-yl)methylphenyl}prop-2-enamide may explore its potential in combinatorial chemistry libraries and click chemistry applications. The compound's dual functionality positions it well for developing theranostic agents that combine therapeutic and diagnostic capabilities. Additionally, its structure-property relationships warrant further investigation to unlock novel applications in electronic materials and catalysis.
For researchers working with CAS No. 2305503-51-7, proper analytical documentation is essential. Recommended techniques include HPLC purity analysis, elemental analysis, and spectroscopic characterization to ensure batch-to-batch consistency. These quality control measures align with current Good Laboratory Practice (GLP) standards and support reproducible research outcomes in both academic and industrial settings.
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